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Compound of Interest

Compound Name:
DL-Alanine beta-naphthylamide

hydrochloride

Cat. No.: B555589 Get Quote

Introduction

DL-Alanine β-naphthylamide hydrochloride is a versatile chemical compound widely utilized in

biochemical research and pharmaceutical development.[1] Structurally, it mimics natural amino

acids, making it a valuable substrate for various enzymes, particularly peptidases and

aminopeptidases.[2][3] Its most common application is in enzymatic assays to determine the

activity of enzymes like alanine aminopeptidase (AAP).[4] The enzymatic cleavage of the

amide bond releases β-naphthylamine, which can then be detected colorimetrically or

fluorometrically, allowing for the quantification of enzyme kinetics.

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of DL-Alanine β-naphthylamide hydrochloride for research applications.

Key Applications:

Enzyme Assays: Serves as a chromogenic or fluorogenic substrate for aminopeptidases.[4]

Biochemical Research: Used in studies related to enzyme inhibition, protein interactions, and

metabolic pathways.[1][2]
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Microbiology: Employed in simple colorimetric tests to differentiate Listeria species based on

peptidase activity.

Pharmaceutical Development: Acts as an intermediate or building block in the synthesis of

novel therapeutic agents.[1][5]

Quantitative Data Summary
The physical and chemical properties of DL-Alanine β-naphthylamide hydrochloride are

summarized below. This data is essential for accurate stock solution preparation and safe

handling.

Property Value Reference(s)

CAS Number 74144-49-3 [6]

Molecular Formula C₁₃H₁₄N₂O·HCl [1]

Molecular Weight 250.72 g/mol [6]

Appearance White to off-white powder [1][6]

Solubility in Ethanol
50 mg/mL (clear to slightly

hazy solution)
[6][7]

Storage (Solid) 2°C to 8°C [6][7]

Storage (Solution) -20°C (Recommended) [8][9]

Melting Point
258-260 °C (with

decomposition)
[6]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 50 mg/mL (~200 mM) stock solution in ethanol,

which is the maximum reported solubility.[6] Lower concentrations can be prepared by scaling

down the mass of the solute.

1. Materials and Equipment
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DL-Alanine β-naphthylamide hydrochloride (CAS: 74144-49-3)

Ethanol (200 proof, anhydrous)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask or conical tube (e.g., 15 mL or 50 mL)

Vortex mixer and/or sonicator

Micropipettes

Cryo-safe storage vials (e.g., 1.5 mL microcentrifuge tubes)

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves, respirator (N95 or

equivalent)

2. Safety Precautions

Hazard: DL-Alanine β-naphthylamide hydrochloride is suspected of causing cancer (H351).

[10]

Handling: Handle this compound in a well-ventilated area or a chemical fume hood.

PPE: Always wear appropriate PPE, including eye protection, gloves, and a lab coat. A dust

mask or respirator is recommended when handling the powder form.[6]

Refer to the Safety Data Sheet (SDS) for complete safety information before starting.

3. Step-by-Step Procedure

Calculate Required Mass: Determine the mass of DL-Alanine β-naphthylamide hydrochloride

needed for your desired concentration and volume.

Example for 10 mL of a 50 mg/mL stock solution:
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Mass (mg) = Concentration (mg/mL) × Volume (mL)

Mass = 50 mg/mL × 10 mL = 500 mg

Weigh the Compound:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out the calculated mass (500 mg in the example) of the powder.

Dissolution:

Transfer the weighed powder into a suitable volumetric flask or conical tube.

Add a portion of the ethanol (e.g., 7-8 mL for a final volume of 10 mL).

Cap the container securely and vortex vigorously for 1-2 minutes.

If the powder is not fully dissolved, use a sonicator bath for 5-10 minutes, or until the

solution is clear or uniformly slightly hazy, as indicated by solubility data.[6]

Once dissolved, add ethanol to reach the final desired volume (10 mL in the example) and

mix thoroughly.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, dispense the

stock solution into single-use aliquots (e.g., 100 µL or 500 µL) in cryo-safe vials.[9]

Label each vial clearly with the compound name, concentration, solvent, and preparation

date.

Store the aliquots at -20°C for long-term stability.

Visualizations
The following diagrams illustrate the logical workflow for preparing the stock solution.
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Workflow for Stock Solution Preparation

Preparation Steps

Safety Check
(Wear PPE, Use Fume Hood)

1. Calculate Mass
(e.g., 50 mg/mL)

2. Weigh Compound

3. Dissolve in Ethanol
(Vortex / Sonicate)

4. Aliquot
(Single-use volumes)

5. Store
(-20°C)

Click to download full resolution via product page

Caption: Experimental workflow for preparing the stock solution.

Caption: Logic for selecting an appropriate solvent system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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